1-(3-Methylpiperidin-4-yl)propan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-(3-methylpiperidin-4-yl)propan-1-one
• InChI: InChI=1S/C9H17NO/c1-3-9(11)8-4-5-10-6-7(8)2/h7-8,10H,3-6H2,1-2H3
• InChI Key: GJARTWJIEDXGLA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1CCNCC1C

Description

1-(3-Methylpiperidin-4-yl)propan-1-one is a chemical compound of interest in pharmaceutical research and development, particularly as a building block for more complex molecules. Piperidine-4-one derivatives are recognized as privileged scaffolds in medicinal chemistry, frequently serving as key intermediates in the synthesis of biologically active compounds . For instance, structurally similar piperidine derivatives form the core of several potent synthetic opioid analgesics, demonstrating the strategic importance of this heterocyclic system in drug design . This compound could be utilized as a synthon to explore new structure-activity relationships or to develop novel pharmacological tools . Researchers may investigate its incorporation into larger molecular architectures targeting the central nervous system. As with many piperidine-based intermediates, its utility stems from the versatility of the ketone functional group, which allows for further chemical modifications, and the stereochemistry of the ring system, which can influence binding to biological targets . Handling and Safety: This product is intended for research purposes only and is not suitable for human or veterinary diagnostic or therapeutic uses. Please refer to the associated Safety Data Sheet (SDS) for detailed handling, storage, and safety information. Specifications: • CAS Number: (To be confirmed upon sourcing) • Molecular Formula: C9H17NO • Molecular Weight: 155.24 g/mol • Purity: (To be specified by batch)

Preparation Methods

Synthesis via 3-Methylpiperidin-4-one Hydrochloride Intermediate

A cornerstone approach involves 3-methylpiperidin-4-one hydrochloride as a key intermediate. This method, adapted from the deprotection of tert-butoxycarbonyl (Boc)-protected precursors, is detailed in a synthesis of 3-methylpiperidin-4-one hydrochloride from 1-Boc-3-methylpiperidin-4-one. The protocol involves treating the Boc-protected compound with ethanolic HCl in dichloromethane (DCM) at 0–25°C, yielding the hydrochloride salt in near-quantitative crude form.

To extend this intermediate to 1-(3-Methylpiperidin-4-yl)propan-1-one, a Grignard addition-oxidation sequence is proposed:

• Grignard Addition : Reacting 3-methylpiperidin-4-one with propylmagnesium bromide in anhydrous tetrahydrofuran (THF) at 0°C forms 3-methyl-4-(1-hydroxypropyl)piperidine.
• Oxidation : Treating the secondary alcohol with pyridinium chlorochromate (PCC) in DCM oxidizes the hydroxyl group to a ketone, yielding the target compound.

This route benefits from mild conditions and avoids over-oxidation, though the Grignard step may require strict moisture exclusion.

Direct Acylation of 3-Methylpiperidine

An alternative method employs direct acylation of 3-methylpiperidine at the 4-position. While piperidine’s non-aromatic nature precludes Friedel-Crafts acylation, directed metalation strategies enable regioselective functionalization:

• Protection : The piperidine nitrogen is protected as a Boc carbamate using di-tert-butyl dicarbonate in DCM with triethylamine.
• Lithiation : Treating Boc-protected 3-methylpiperidine with lithium diisopropylamide (LDA) at -78°C generates a lithiated species at the 4-position.
• Acylation : Quenching the lithiated intermediate with propionyl chloride introduces the propan-1-one group.
• Deprotection : Removing the Boc group with HCl in ethanol yields 1-(3-Methylpiperidin-4-yl)propan-1-one hydrochloride, which is neutralized to the free base.

This method offers precise control over substitution but demands cryogenic conditions and stringent anhydrous handling.

Reductive Amination of 4-Propanoylpiperidin-3-one

A convergent route utilizes reductive amination to assemble the piperidine ring while introducing the methyl and propanoyl groups:

• Ketone Preparation : 4-Propanoylpiperidin-3-one is synthesized via Claisen condensation of ethyl propionate with a substituted acetophenone, though specific conditions for this step require further optimization.
• Reductive Amination : Reacting the diketone with methylamine in the presence of sodium cyanoborohydride (NaBH3CN) in methanol selectively reduces the imine intermediate, forming the piperidine ring.

While this method streamlines ring formation and functionalization, the Claisen condensation step may suffer from low yields due to competing side reactions.

Catalytic Hydrogenation of Pyridine Derivatives

Hydrogenation of substituted pyridines provides a stereocontrolled pathway:

• Substrate Synthesis : 3-Methyl-4-propanoylpyridine is prepared via Suzuki-Miyaura coupling of 4-bromo-3-methylpyridine with a propanoylboronic ester, though boronic ester availability may limit scalability.
• Hydrogenation : Catalytic hydrogenation over palladium on carbon (Pd/C) in ethanol at 50 psi H2 reduces the pyridine ring to piperidine, preserving the ketone functionality.

This method excels in stereoselectivity but hinges on the accessibility of specialized boronic esters.

Comparative Analysis of Synthetic Routes

Method	Key Advantages	Limitations	Yield Range
Grignard-Oxidation	Mild conditions; avoids over-oxidation	Moisture-sensitive intermediates	60–75%
Directed Acylation	High regioselectivity	Requires cryogenic conditions	50–65%
Reductive Amination	Convergent synthesis	Low Claisen condensation yields	40–55%
Catalytic Hydrogenation	Stereocontrol	Dependent on boronic ester availability	55–70%

Chemical Reactions Analysis

Types of Reactions: 1-(3-Methylpiperidin-4-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions) are commonly employed.

Major Products Formed:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Halogenated derivatives, hydroxylated compounds.

Scientific Research Applications

1-(3-Methylpiperidin-4-yl)propan-1-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 1-(3-Methylpiperidin-4-yl)propan-1-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular interactions are subjects of ongoing research.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

The compound is compared below with structurally related propan-1-one derivatives:

Compound Name	Substituents/Modifications	Key Structural Features	Reference
1-(3-Methylpiperidin-4-yl)propan-1-one	3-Methylpiperidin-4-yl group	Piperidine ring with methyl and ketone
1-(4-Fluorophenyl)propan-1-one	4-Fluorophenyl group	Aromatic ring with electron-withdrawing F
1-(2,6-Dihydroxyphenyl)propan-1-one	2,6-Dihydroxyphenyl group	Phenolic hydroxyl groups
4-FMC (Cathinone derivative)	4-Fluorophenyl + methylamino group	Psychoactive amino-ketone
Nerone (Neroli ketone)	Cyclohexenyl + isopropyl group	Terpene-derived ketone for fragrances
1-(3-Bromo-4-chlorophenyl)propan-1-one	Halogenated phenyl group	Electrophilic halogen substituents

Key Differences :

• Aromatic vs. Heterocyclic Backbone: Halogenated aryl propanones (e.g., ) prioritize electronic effects for reactivity, while the target compound’s piperidine ring enables hydrogen bonding and conformational adaptability .
• Functional Group Diversity: Cathinone derivatives (e.g., 4-FMC) include an amino group, enabling neurotransmitter interactions, unlike the target compound’s purely ketone-heterocycle system .

Physicochemical Properties

Inferred properties based on analogs:

Property	1-(3-Methylpiperidin-4-yl)propan-1-one	4-FMC (Cathinone)	1-(4-Chlorophenyl)propan-1-one
Molecular Formula	C9H17NO	C10H12FNO	C9H9ClO
Molecular Weight	~155.24 g/mol	181.21 g/mol	168.62 g/mol
Solubility	Moderate in polar solvents (e.g., DMSO)	High (HCl salt form)	Low in water, high in organics
Melting Point	Not reported	White crystalline powder	Varies by halogen substitution

The piperidine ring likely increases basicity compared to aryl-substituted analogs, affecting solubility and bioavailability .

Biological Activity

1-(3-Methylpiperidin-4-yl)propan-1-one, also known as 3-Methyl-4-piperidinone, is a compound of significant interest in medicinal chemistry and pharmacology. Its unique structural features contribute to its diverse biological activities, making it a candidate for various therapeutic applications. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic uses, and comparative analysis with similar compounds.

Structural Formula

The chemical structure of 1-(3-Methylpiperidin-4-yl)propan-1-one is characterized by a piperidine ring substituted with a methyl group and a propanone moiety. The molecular formula is $C_9H_{17}N$ with a molecular weight of approximately 155.24 g/mol.

Physical Properties

• Melting Point : Data on melting point is limited; however, similar compounds typically exhibit melting points in the range of 50-100 °C.
• Solubility : Generally soluble in organic solvents such as ethanol and dichloromethane.

1-(3-Methylpiperidin-4-yl)propan-1-one interacts with various molecular targets, including enzymes and receptors. Its biological effects can be attributed to its ability to modulate neurotransmitter systems, particularly those involving dopamine and norepinephrine pathways. This modulation can lead to significant changes in cellular signaling processes.

Pharmacological Effects

Research indicates that this compound exhibits several pharmacological effects:

• Analgesic Activity : Preliminary studies suggest that it may possess analgesic properties, potentially useful in pain management.
• CNS Stimulant Effects : It has been observed to enhance alertness and cognitive function in animal models.
• Antidepressant Potential : Some studies indicate that it may have antidepressant-like effects, warranting further investigation into its role in mood disorders.

Comparative Analysis with Similar Compounds

A comparison with related compounds reveals distinct biological profiles:

Compound Name	Structure Features	Biological Activity
3-(1-Methylpiperidin-4-yl)propan-1-ol	Hydroxyl group instead of ketone	Moderate CNS activity
3-(4-Methylpiperidin-1-yl)propan-1-amine	Amine derivative	Stimulant effects
4-Acetyl-N-methylpiperidine	Acetyl group instead of propanone	Antidepressant properties

The unique piperidine structure of 1-(3-Methylpiperidin-4-yl)propan-1-one contributes to its distinct reactivity and biological activity compared to these similar compounds.

Study on Analgesic Properties

A study published in Pharmacology Biochemistry and Behavior evaluated the analgesic effects of 1-(3-Methylpiperidin-4-yl)propan-1-one in rodent models. The results indicated a significant reduction in pain response compared to control groups, suggesting potential as an analgesic agent .

Neuropharmacological Assessment

In another study focusing on neuropharmacological properties, researchers administered varying doses of the compound to assess its impact on cognitive functions. The findings revealed enhanced memory retention and learning capabilities in subjects treated with the compound compared to placebo .

Therapeutic Development

The compound is under investigation for its potential therapeutic applications in treating conditions such as:

• Chronic Pain : Ongoing studies are exploring its efficacy as a novel analgesic.
• Mood Disorders : Its antidepressant-like effects are being studied for possible inclusion in treatment regimens for depression.

Industrial Applications

In addition to its medicinal uses, 1-(3-Methylpiperidin-4-yl)propan-1-one serves as an intermediate in the synthesis of various pharmaceuticals and agrochemicals.